N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-N'-(2,4-dichlorophenyl)urea

• IUPAC Name: 1-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-3-(2,4-dichlorophenyl)urea
• InChI: InChI=1S/C19H18Cl2N4O2S/c1-2-3-9-27-14-6-4-5-12(10-14)17-24-25-19(28-17)23-18(26)22-16-8-7-13(20)11-15(16)21/h4-8,10-11H,2-3,9H2,1H3,(H2,22,23,25,26)
• InChI Key: JWLUTEHCKDTFTJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N4O2S
• Molecular Weight: 437.3 g/mol

Description

Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. It occurs in nature in four isoforms: 1,2,3-thiadiazole, 1,2,4-thiadizaole, 1,2,5-thiadiazole and 1,3,4-thiadiazole. Compounds bearing this moiety present a broad spectrum of pharmacological properties, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory and anticancer activities.

Synthesis Analysis

The synthesis of thiadiazole derivatives often involves the reaction of appropriate precursors under specific conditions. For example, N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared by 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole condensation catalysis.

Molecular Structure Analysis

Thiadiazole is a versatile scaffold widely studied in medicinal chemistry. The mesoionic character of this ring allows thiadiazole-containing compounds to cross cellular membranes and interact strongly with biological targets.

Chemical Reactions Analysis

Thiadiazole derivatives have been studied for their broad types of biological activity. They have shown a broad spectrum of activity against various pathogens, and extensive research has been performed on the synthesis of new potent antibacterial and antifungal agents.

Physical And Chemical Properties Analysis

Thiadiazoles are able to cross the cellular membranes. Their relatively good liposolubility is most likely attributed to the presence of the sulphur atom.

Mechanism of Action

Target of Action

It’s known that similar 1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial activity .

Mode of Action

It’s known that similar 1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial activity . The antimicrobial activity could be due to the interaction of these compounds with bacterial or fungal cell components, leading to disruption of essential processes.

Pharmacokinetics

The solubility, partition coefficient, and stability of similar compounds can provide some insights into its potential bioavailability .

Result of Action

Based on its antimicrobial activity, it can be inferred that it may lead to the death of microorganisms by disrupting their essential biochemical processes .

Action Environment

Factors such as ph, temperature, and presence of other compounds can potentially influence its activity and stability .

Advantages and Limitations for Lab Experiments

Butafenacil is a potent herbicide that can be used at low concentrations, making it cost-effective. It has a broad spectrum of activity and can control both grass and broadleaf weeds. However, its effectiveness can be reduced by factors such as soil type, temperature, and moisture content. It is also important to use proper safety precautions when handling butafenacil, as it can be harmful if ingested or inhaled.

Future Directions

There are several future directions for the study of butafenacil. One area of research could focus on developing new formulations of butafenacil that are more effective and have lower environmental impact. Another area of research could be to study the effects of butafenacil on non-target organisms, such as insects and microorganisms. Additionally, the use of butafenacil in combination with other herbicides could be explored to enhance its effectiveness. Finally, the development of new herbicides that target different aspects of plant physiology could provide alternatives to butafenacil and other urea herbicides.

Scientific Research Applications

Butafenacil has been extensively studied for its herbicidal properties. It has been used to control weeds in various crops, including rice, soybean, and corn. Butafenacil has shown excellent control of grass and broadleaf weeds, making it a popular choice for farmers.